![molecular formula C12H16N4S B1471841 1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine CAS No. 1530973-15-9](/img/structure/B1471841.png)
1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine
Overview
Description
“1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine” is a complex organic compound. It contains a piperazine ring, which is a six-membered ring with two nitrogen atoms at opposite positions in the ring . The piperazine ring is attached to a pyrazole ring, which is a five-membered ring with two nitrogen atoms. This pyrazole ring is further substituted with a thiophene ring, which is a five-membered ring with one sulfur atom .
Synthesis Analysis
The synthesis of such compounds often involves complex organic reactions. For instance, the synthesis of thiophene derivatives often involves heterocyclization of various substrates . The synthesis of piperazine derivatives can involve the reaction of various 2-(thiophen-2-yl)ethyl groups with the piperazinyl residue .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene derivatives are known to undergo a variety of reactions, including condensation reactions . Piperazine derivatives can also participate in various reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-((3-(thiophen-2-yl)-1H-pyrazol-4-yl)methyl)piperazine” would depend on its specific structure. For instance, the presence of a piperazine ring could influence its solubility and reactivity .
Scientific Research Applications
Anticancer Activity
- Compounds with a piperazine substituent, similar in structure to the queried compound, demonstrated significant anticancer activity across various cancer cell lines, including lung, kidney, CNS, ovary, prostate, breast, epithelial cancer, leukemia, and melanoma (Kostyantyn Turov, 2020). These compounds were particularly effective against Raji and HL60 cancer cells, showing potential for further development in cancer therapy (Nazan Inceler, A. Yılmaz, S. Baytas, 2013).
Antimicrobial and Anti-biofilm Activity
- Novel bis(pyrazole-benzofuran) hybrids with a piperazine linker showed potent antibacterial efficacy against various bacterial strains, including E. coli, S. aureus, and S. mutans, as well as biofilm inhibition capabilities. These compounds also demonstrated significant inhibitory activity against MRSA and VRE bacterial strains, suggesting their potential as new antibacterial agents (Ahmed E. M. Mekky, S. Sanad, 2020).
Enzyme Inhibition
- A series of thiophene-based heterocyclic compounds, including derivatives of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide, were designed and evaluated for their inhibitory activities against acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and glutathione S-transferase (GST). Certain derivatives showed significant inhibitory activities, suggesting their potential in the development of enzyme inhibitors (A. Cetin, F. Türkan, E. Bursal, M. Murahari, 2021).
Mechanism of Action
Target of Action
It is known that pyrazole derivatives have been studied for their diverse physiological and pharmacological activities . These compounds have shown a wide range of drug-like properties along with their structure–activity relationships .
Mode of Action
It is known that pyrazole derivatives interact with their targets to exert their effects . The interaction of the compound with its targets and the resulting changes would depend on the specific biological target and the context in which the compound is used.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(5-thiophen-2-yl-1H-pyrazol-4-yl)methyl]piperazine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4S/c1-2-11(17-7-1)12-10(8-14-15-12)9-16-5-3-13-4-6-16/h1-2,7-8,13H,3-6,9H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRFFGJLULKEOGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=C(NN=C2)C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.